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Compound of Interest

Compound Name: Nebracetam hydrochloride

Cat. No.: B1377074

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nebracetam hydrochloride (also known as WEB 1881 FU hydrochloride) is a nootropic agent
belonging to the racetam class of compounds, recognized for its potential as a cognitive
enhancer. This technical guide provides an in-depth overview of the chemical and physical
properties of Nebracetam hydrochloride. It includes a summary of its known quantitative
data, detailed experimental protocols for key analytical procedures, and a visualization of its
proposed signaling pathway. This document is intended to serve as a comprehensive resource
for researchers and professionals engaged in the study and development of Nebracetam and
related compounds.

Chemical and Physical Properties

Nebracetam hydrochloride is the hydrochloride salt form of Nebracetam. The following table
summarizes its key chemical and physical properties based on available data.
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Property Value Reference

4-(aminomethyl)-1-

IUPAC Name benzylpyrrolidin-2-one [1]
hydrochloride

Synonyms WEB 1881 FU hydrochloride [2]

Molecular Formula C12H17CIN20 [3]

Molecular Weight 240.73 g/mol [3]

CAS Number 1177279-49-0 [3]

) Commercially available at
Purity [2][3]
>95.0% to 99.23%

DMSO: 99-100 mg/mL
(approx. 411-415 mM);
N sonication recommended. In
Solubility ] ) ) [2][3]
Vivo Formulation: 3.3 mg/mL in
10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline.

Data not available in the

Melting Point ) )
reviewed literature.
Data not available in the
pKa . .
reviewed literature.
Store at 2-8°C, desiccated. For
long-term storage as a powder,
Storage -20°C is recommended for up [2][3]

to 3 years. In solvent, store at

-80°C for up to 1 year.

Experimental Protocols

Detailed and validated experimental procedures are critical for the accurate characterization of
pharmaceutical compounds. Below are methodologies for key experiments relevant to
Nebracetam hydrochloride.
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Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard technique for determining the thermodynamic solubility
of a compound.

Methodology:

e Preparation: Add an excess amount of Nebracetam hydrochloride to a known volume of
the desired solvent (e.g., purified water, phosphate buffer pH 7.4) in a sealed, clear
container. The excess solid should be visually apparent.

o Equilibration: Agitate the container at a constant temperature (e.g., 25°C or 37°C) for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. Separate the saturated solution from the solid material by centrifugation and/or
filtration using a chemically inert filter (e.g., 0.22 um PVDF) that does not adsorb the
compound.

¢ Quantification: Analyze the concentration of Nebracetam hydrochloride in the clear,
saturated filtrate using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Data Analysis: The determined concentration represents the thermodynamic solubility of the
compound in the specific solvent at the tested temperature.

Solubility Determination Workflow

Add excess Nebracetal

to solvent

Click to download full resolution via product page

Experimental workflow for solubility determination.

pKa Determination (Potentiometric Titration)
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Potentiometric titration is a precise method for determining the ionization constant (pKa) of a
compound.

Methodology:

o System Calibration: Calibrate a potentiometer using standard aqueous buffers (e.g., pH 4, 7,
and 10) to ensure accurate pH measurements.

o Sample Preparation: Dissolve an accurately weighed amount of Nebracetam hydrochloride
in a suitable solvent (e.g., water or a co-solvent mixture if solubility is low) to a known
concentration (e.g., 1 mM). Maintain a constant ionic strength using a background electrolyte
like 0.15 M KCI. Purge the solution with nitrogen to remove dissolved CO..

« Titration: Place the sample solution in a thermostatted vessel with a magnetic stirrer.
Immerse the calibrated pH electrode. Titrate the solution with a standardized titrant (e.g., 0.1
M NaOH if titrating the hydrochloride salt). Add the titrant in small, precise increments.

o Data Collection: Record the pH of the solution after each addition of titrant, allowing the
reading to stabilize.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined
from the midpoint of the buffer region in the resulting titration curve, which corresponds to the
half-equivalence point. The first derivative of the curve can be used to accurately identify the
equivalence point. The experiment should be performed in triplicate.
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pKa Determination by Potentiometric Titration

(Calibrate pH meteD

Prepare analyte solution
(e.g., 1 mM Nebracetam HCI in 0.15 M KCI)

Titrate with standardized base
(e.g., 0.1 M NaOH)

(Record pH vs. Titrant Volume)

(Plot Titration Curve)

Getermine half-equivalence poinD

(pKa =pH at half-equivalence)
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Proposed Signaling Pathway of Nebracetam Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1377074#chemical-properties-of-nebracetam-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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